Cas no 103879-45-4 (N-(2-Aminoethyl)pyrazine-2-carboxamide)

• Product Name: N-(2-Aminoethyl)pyrazine-2-carboxamide
• CAS No: 103879-45-4
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• CID: 3159885
• PubChem ID: 13800269
• Update Time: 2025-10-28

N-(2-Aminoethyl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)pyrazine-2-carboxamide
• SB30324
• AKOS009132644
• SCHEMBL733049
• STL484948
• Z259720742
• CS-0290470
• 103879-45-4
• A1-05901
• EN300-63869

• Inchi： 1S/C7H10N4O/c8-1-2-11-7(12)6-5-9-3-4-10-6/h3-5H,1-2,8H2,(H,11,12)
• InChI Key： VEUKFOPCRAYEMU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)NCCN

Computed Properties

• Exact Mass: 166.08546096Da
• Monoisotopic Mass: 166.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on N-(2-Aminoethyl)pyrazine-2-carboxamide

N-(2-Aminoethyl)pyrazine-2-carboxamide (CAS No. 103879-45-4): A Comprehensive Overview

N-(2-Aminoethyl)pyrazine-2-carboxamide, also known by its CAS number 103879-45-4, is a compound of significant interest in various fields of chemistry and materials science. This compound is a derivative of pyrazine, a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The presence of the aminoethyl group attached to the pyrazine ring introduces unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The structure of N-(2-Aminoethyl)pyrazine-2-carboxamide consists of a pyrazine core with a carboxamide group at position 2 and an aminoethyl substituent at position 1. This arrangement allows for versatile reactivity, particularly in nucleophilic and electrophilic aromatic substitution reactions. Recent studies have highlighted its potential as a building block for constructing complex heterocyclic compounds, which are essential in drug discovery and material synthesis.

One of the most promising applications of this compound lies in its use as an intermediate in organic synthesis. Researchers have demonstrated that N-(2-Aminoethyl)pyrazine-2-carboxamide can be efficiently converted into a variety of bioactive molecules through simple functional group transformations. For instance, the substitution of the aminoethyl group with other functional groups has led to the development of novel anti-inflammatory agents and antioxidants.

In addition to its role in organic synthesis, this compound has shown potential in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a candidate for use in catalysis and sensor technologies. Recent advancements in green chemistry have further emphasized its importance as an environmentally friendly reagent in industrial processes.

The synthesis of N-(2-Aminoethyl)pyrazine-2-carboxamide typically involves multi-step reactions, often starting from pyrazine derivatives. Modern methodologies have focused on improving the yield and purity of this compound through optimized reaction conditions and advanced purification techniques. These improvements have made it more accessible for large-scale production and commercial use.

From a pharmacological perspective, this compound has garnered attention due to its ability to modulate cellular signaling pathways. Preclinical studies suggest that it may have therapeutic potential in treating conditions such as neurodegenerative diseases and cancer. However, further research is required to fully understand its pharmacokinetics and safety profile.

In conclusion, N-(2-Aminoethyl)pyrazine-2-carboxamide (CAS No. 103879-45-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and application studies, position it as an important molecule for future innovations in science and technology.